3-Amino-4-chlorobenzoic acid
Overview
Description
Synthesis Analysis
The synthesis of compounds related to 3-amino-4-chlorobenzoic acid involves several methods, including cocrystallization with amino-chloropyridine derivatives to form supramolecular assemblies. These processes are characterized by the treatment of chlorobenzoic acids with amino derivatives, leading to the formation of cocrystals and molecular salts. This approach underlines the role of proton transfer in supramolecular chemistry, explored through experiments and DFT calculations (Ahmad et al., 2023).
Molecular Structure Analysis
The molecular structure of related compounds, such as triorganotin derivatives of amino benzoates, has been revisited, revealing insights into their local and overall molecular architecture. Crystal structure determinations and spectroscopic evidence support the existence of various carboxylate coordination modes (Tzimopoulos et al., 2009).
Chemical Reactions and Properties
Research into the reactions of 3-amino-4-chlorobenzonic acid includes its determination via high-performance liquid chromatography (HPLC), showcasing the analytical methodologies applied to these compounds. Such studies provide a basis for understanding the chemical behavior and properties of 3-amino-4-chlorobenzoic acid in various contexts (Yao Zhi-gang, 2004).
Physical Properties Analysis
The physical properties of materials derived from 3-amino-4-chlorobenzoic acid, such as nonlinear optical materials, highlight the significance of understanding crystalline phases, functional groups, and thermal stability. These aspects are crucial for applications in optoelectronics and related fields (Babu et al., 2017).
Chemical Properties Analysis
The chemical properties of 3-amino-4-chlorobenzoic acid and its derivatives are explored through studies on their synthesis, characterization, and structural elucidation. These investigations provide insights into the compound's reactivity, potential for forming various salts and complexes, and the role of non-covalent interactions in determining their supramolecular structure (Hanif et al., 2020).
Scientific Research Applications
Photodecomposition Studies
3-Amino-4-chlorobenzoic acid has been explored in the context of photodecomposition. Research shows that chlorobenzoic acids, when exposed to ultraviolet irradiation, undergo chemical transformations, leading to the production of hydroxybenzoic acids and benzoic acid itself. This type of study is significant in understanding the environmental fate of these compounds and their potential breakdown products under sunlight exposure (Crosby & Leitis, 1969).
Analytical Chemistry Applications
The compound has been the subject of analytical research, particularly in establishing methods for its determination. For instance, high-performance liquid chromatography (HPLC) has been employed for its quantification, showcasing its relevance in analytical chemistry for precise measurements (Yao Zhi-gang, 2004).
Lanthanide Complex Studies
In coordination chemistry, 3-amino-4-chlorobenzoic acid has been used to synthesize lanthanide(III) complexes. These studies are vital for understanding the coordination behavior of this compound with various metal ions and have implications in material science and catalysis (Sikorska, 1999).
Solubility and Thermodynamic Modeling
The solubility of 3-amino-4-chlorobenzoic acid in various organic solvents has been investigated. These studies provide critical data for designing purification processes and understanding the physicochemical properties of the compound (Li et al., 2017).
Environmental Microbiology
In environmental microbiology, the compound's degradation by specific bacterial strains has been examined. Understanding how microorganisms metabolize 3-amino-4-chlorobenzoic acid is crucial for bioremediation strategies and environmental impact assessments (Solyanikova et al., 2019).
Luminescent Material Research
Research has also been conducted on the synthesis of luminescent materials using 3-amino-4-chlorobenzoic acid. These studies are significant for the development of new materials with potential applications in optoelectronics and photonics (Yan & Wang, 2007).
Safety And Hazards
properties
IUPAC Name |
3-amino-4-chlorobenzoic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6ClNO2/c8-5-2-1-4(7(10)11)3-6(5)9/h1-3H,9H2,(H,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DMGFVJVLVZOSOE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C(=O)O)N)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6ClNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID8044414 | |
Record name | 3-Amino-4-chlorobenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID8044414 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
171.58 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Amino-4-chlorobenzoic acid | |
CAS RN |
2840-28-0 | |
Record name | 3-Amino-4-chlorobenzoic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=2840-28-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-Amino-4-chlorobenzoic acid | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002840280 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2840-28-0 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=211572 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Benzoic acid, 3-amino-4-chloro- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | 3-Amino-4-chlorobenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID8044414 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-amino-4-chlorobenzoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.018.760 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 3-AMINO-4-CHLOROBENZOIC ACID | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/3Q8R4430CF | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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